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Compound of Interest

Compound Name: PI3K-IN-28

Cat. No.: B12420579 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of PI3K-IN-28, a potent inhibitor of phosphoinositide 3-kinase (PI3K) used in

laboratory research. The following procedures are based on general safety protocols for

handling solid chemical compounds and should be supplemented by the official Safety Data

Sheet (SDS) provided by your supplier and institutional guidelines.

Chemical and Physical Properties
For research use only, PI3K-IN-28 is a solid compound with the following characteristics.[1]

Researchers should handle this compound with care, assuming it may be harmful if ingested

and potentially irritating to the skin and eyes.

Property Data

Chemical Name PI3K-IN-28

CAS Number 2747100-02-1

Molecular Formula C₂₆H₁₆F₉N₃O₃S₂

Molecular Weight 653.54 g/mol

Physical State Solid

Storage
Store tightly closed in a dry, cool, and well-

ventilated place.
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific, validated Safety Data Sheet for PI3K-IN-28 was not available, general safety

precautions for similar research compounds should be strictly followed. The primary hazards

include potential harm if swallowed, skin irritation, and eye irritation.

Standard Handling Precautions:

Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust and aerosols.

Wear suitable protective clothing, including a lab coat.

Use chemical-impermeable gloves (e.g., nitrile) that have been inspected prior to use.

Wear tightly fitting safety goggles with side-shields.

Wash hands thoroughly after handling.

Step-by-Step Disposal Protocol
Disposal of PI3K-IN-28 and its containers must be conducted in accordance with all applicable

federal, state, and local regulations. This protocol provides a general framework for safe

disposal.

Experimental Protocol: Waste Disposal

Decontamination:

Wipe down all surfaces and equipment that have come into contact with PI3K-IN-28 using

a suitable solvent (e.g., ethanol or isopropanol) and absorbent material.

Collect all used absorbent materials as contaminated waste.

Waste Segregation:
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Solid Waste: Collect unused or waste PI3K-IN-28 powder in a clearly labeled, sealed

container designated for chemical waste. Do not mix with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Contaminated Materials: All disposable items, such as gloves, weigh paper, pipette tips,

and absorbent pads, that have come into contact with the compound should be collected

in a separate, sealed, and clearly labeled hazardous waste container.

Liquid Waste (if applicable): If PI3K-IN-28 has been dissolved in a solvent, this solution

must be collected in a labeled, sealed container for liquid chemical waste. The solvent will

influence the specific disposal route.

Container Labeling:

Label all waste containers clearly with "Hazardous Waste," the full chemical name "PI3K-
IN-28," the approximate amount of waste, and the date.

Storage Pending Disposal:

Store sealed waste containers in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials, until collection by trained EHS

personnel.

Final Disposal:

Arrange for pickup and disposal through your institution's certified EHS department or a

licensed chemical waste disposal contractor.[1][2] Never dispose of PI3K-IN-28 down the

drain or in regular trash.[1][2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of PI3K-
IN-28 and associated materials.
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Caption: Disposal workflow for PI3K-IN-28.

Disclaimer: This information is intended for guidance purposes only for research professionals.

The user is solely responsible for ensuring compliance with all applicable safety and
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environmental regulations. Always consult the substance-specific Safety Data Sheet (SDS) and

your institution's Environmental Health and Safety (EHS) office for definitive procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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